Cas no 22751-68-4 (N,N'-dimethyl-1,2-diphenylethane-1,2-diamine)

N,N'-dimethyl-1,2-diphenylethane-1,2-diamine structure
22751-68-4 structure
Product Name:N,N'-dimethyl-1,2-diphenylethane-1,2-diamine
CAS No:22751-68-4
MF:C16H20N2
MW:240.343403816223
CID:2836736
PubChem ID:12284970
Update Time:2025-04-21

N,N'-dimethyl-1,2-diphenylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • DTXCID30435200
    • SY067021
    • n,n'-dimethyl-1,2-diphenylethylenediamine
    • (1R,2R)-(+)-N,N\\'-DIMETHYL-1,2-DIPHENYL-1,2-ETHANE DIAMINE
    • MFCD00216955
    • (1S,2S)-N,N'-DIMETHYL-1,2-DIPHENYL-1,2-ETHYLENEDIAMINE
    • methyl-(2-methylamino-1,2-diphenyl-ethyl)-amine
    • SCHEMBL5475480
    • DTXSID90484390
    • BCP30043
    • 22751-68-4
    • MFCD00216956
    • (1R,2R)-N1,N2-Dimethyl-1,2-diphenyl-1,2-ethanediamine
    • Methyl-[(1R,2R)-2-Methylammonio-1,2-Di(Phenyl)Ethyl]Ammonium;(1R,2R)-N,N'-Dimethyl-1,2-diphenylethylenediamine
    • SY316713
    • N,N'-dimethyl-1,2-diphenylethane-1,2-diamine
    • Inchi: 1S/C16H20N2/c1-17-15(13-9-5-3-6-10-13)16(18-2)14-11-7-4-8-12-14/h3-12,15-18H,1-2H3
    • InChI Key: BTHYVQUNQHWNLS-UHFFFAOYSA-N
    • SMILES: N(C)C(C1C=CC=CC=1)C(C1C=CC=CC=1)NC

Computed Properties

  • Exact Mass: 240.162648646Da
  • Monoisotopic Mass: 240.162648646Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 24.1Ų
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